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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML385 is a potent and selective inhibitor of the Nuclear factor erythroid 2-related factor 2 (Nrf2)

transcription factor, with an IC50 of 1.9 μM.[1][2] It functions by blocking the transcriptional

activity of Nrf2, thereby inhibiting the expression of its downstream target genes.[3][4] This

inhibitory action makes ML385 a valuable tool for studying cellular responses to oxidative

stress and for investigating the therapeutic potential of Nrf2 inhibition in diseases such as

cancer.[2][5] Proper handling, including correct solubilization and storage, is critical to ensure

the compound's efficacy and the reproducibility of experimental results. These application notes

provide detailed information and protocols for the use of ML385, with a specific focus on its

solubility and stability in Dimethyl Sulfoxide (DMSO).
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Solubility Value Molar Equivalent Source / Vendor Notes

>25 mg/mL >48.87 mM Abcam

50 mg/mL 97.73 mM TargetMol
Sonication is

recommended.

25 mg/mL 48.87 mM MedchemExpress

Need ultrasonic; use

newly opened DMSO

as it is hygroscopic.[1]

20 mg/mL to 100

mg/mL

39.09 mM to 195.46

mM
Selleck Chemicals

Moisture-absorbing

DMSO reduces

solubility; use fresh

DMSO.[6]

10 mg/mL 19.55 mM Sigma-Aldrich
Results in a clear

solution.[3]

Molecular Weight of ML385: 511.59 g/mol [2][3][6]

Table 2: Stability and Storage of ML385
Form

Storage
Temperature

Duration
Source / Vendor
Recommendations

Solid Powder -20°C 3 years
MedchemExpress,

TargetMol[1][2]

4°C 2 years MedchemExpress[1]

2-8°C Not specified Sigma-Aldrich[3]

In DMSO -80°C 1 to 2 years
MedchemExpress,

TargetMol[1][2]

-20°C 1 year MedchemExpress[1]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use volumes.[1][7] If a solution in DMSO is stored at -20°C

for over a month, its efficacy should be re-verified.[7]
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Signaling Pathway and Mechanism of Action
ML385 is a specific inhibitor of the Nrf2 pathway. Under normal conditions, Nrf2 is kept in the

cytoplasm by its repressor protein, Keap1, which facilitates its degradation. Upon exposure to

oxidative stress, Keap1 is modified, allowing Nrf2 to translocate to the nucleus. In the nucleus,

Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element

(ARE) in the promoter regions of its target genes, initiating their transcription. ML385 is

understood to directly interact with the Nrf2 protein, specifically the Neh1 domain, which is

responsible for dimerization with Maf proteins.[3][4] This interaction blocks the transcriptional

activity of Nrf2, leading to a reduction in the expression of antioxidant and cytoprotective

genes.[4]
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Caption: Nrf2 signaling pathway and inhibition by ML385.
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Experimental Protocols
Protocol 1: Preparation of a Concentrated ML385 Stock
Solution in DMSO
This protocol describes the preparation of a 25 mg/mL (48.87 mM) stock solution.

Materials:

ML385 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)[1][6]

Sterile microcentrifuge tubes or vials

Vortex mixer

Bath sonicator

Procedure:

Equilibration: Allow the vial of ML385 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of ML385 powder in a suitable tube. For

example, weigh 5 mg of ML385.

Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration. To

make a 25 mg/mL solution with 5 mg of ML385, add 200 µL of DMSO.

Calculation: Volume (mL) = Mass (mg) / Concentration (mg/mL)

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, place the vial in a bath sonicator for 10-15

minutes.[1][2] Visually inspect the solution to ensure it is clear and free of particulates.[3]
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Sterilization (Optional): If required for sterile cell culture applications, the stock solution can

be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter.

Protocol 2: Storage and Handling of ML385 Stock
Solutions
Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the concentrated stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

cryovials or microcentrifuge tubes.[7]

Long-Term Storage: For long-term stability, store the aliquots at -80°C for up to two years.[1]

[2]

Short-Term Storage: For shorter periods, storage at -20°C for up to one year is also

acceptable.[1]

Thawing: When ready to use, thaw a single aliquot at room temperature. Avoid repeated

warming and cooling of the same aliquot.

Protocol 3: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the DMSO stock solution for use in cell culture

experiments.

Procedure:

Thaw Stock: Thaw one aliquot of the concentrated ML385 DMSO stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution directly into the cell culture

medium to achieve the desired final concentrations for your experiment (e.g., 1 µM to 25

µM).[2]
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Control DMSO Concentration: It is critical to ensure that the final concentration of DMSO in

the culture medium is non-toxic to the cells, typically below 0.5%.[7]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without ML385) to the culture medium. This is essential to distinguish the effects of the

compound from any potential off-target effects of the solvent.[8]

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[1]

Experimental Workflow Visualization
The following diagram illustrates the general workflow from receiving the solid compound to its

application in a cell-based assay.
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Caption: Workflow for ML385 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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